Cas no 1190314-92-1 (3-Iodo-7-cyano-6-azaindole)

• Product Name: 3-Iodo-7-cyano-6-azaindole
• CAS No: 1190314-92-1
• MF: C₈H₄IN₃
• MW: 269.041933059692
• CID: 4562187
• Update Time: 2025-05-24

3-Iodo-7-cyano-6-azaindole Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-7-cyano-6-azaindole
• 3-Iodo-1H-pyrrolo[2,3-c]pyridine-7-carbonitrile
• 1H-Pyrrolo[2,3-c]pyridine-7-carbonitrile, 3-iodo-

• Inchi： 1S/C8H4IN3/c9-6-4-12-8-5(6)1-2-11-7(8)3-10/h1-2,4,12H
• InChI Key： CMMHINAPDDTFQM-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC2C(I)=CNC1=2

Computed Properties

• Exact Mass: 268.945
• Monoisotopic Mass: 268.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on 3-Iodo-7-cyano-6-azaindole

3-Iodo-7-cyano-6-azaindole (CAS No. 1190314-92-1): A Versatile Building Block in Medicinal Chemistry and Drug Discovery

The compound 3-Iodo-7-cyano-6-azaindole (CAS No. 1190314-92-1) is a highly specialized heterocyclic scaffold that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and organic synthesis. Its unique structural features, including an iodo substituent at the 3-position and a cyano group at the 7-position, make it a valuable intermediate for the design of novel bioactive molecules. This article delves into the properties, applications, and recent advancements related to this compound, while addressing common queries and trends in the scientific community.

One of the key reasons for the growing interest in 3-Iodo-7-cyano-6-azaindole is its role as a building block in the synthesis of kinase inhibitors. Kinases are a major target in drug discovery, particularly for cancer therapeutics, and the 6-azaindole core is a privileged structure in this context. Researchers frequently search for terms like "6-azaindole derivatives in drug discovery" or "iodo-substituted heterocycles for cross-coupling reactions," highlighting the relevance of this compound in modern synthetic chemistry.

The cyano group in 3-Iodo-7-cyano-6-azaindole offers additional versatility, enabling further functionalization through nucleophilic addition or reduction reactions. This aligns with the current trend of exploring click chemistry and late-stage diversification strategies in medicinal chemistry. Moreover, the iodo substituent facilitates palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal for constructing complex molecular architectures.

In recent years, the demand for highly functionalized heterocycles has surged, driven by the need for fragment-based drug design and targeted protein degradation. 3-Iodo-7-cyano-6-azaindole fits seamlessly into these paradigms, as evidenced by its inclusion in numerous patent applications and research publications. Searches for "azaindole-based PROTACs" or "cyano-substituted indoles in medicinal chemistry" reflect the compound's intersection with cutting-edge therapeutic modalities.

From a synthetic perspective, the compound's stability and compatibility with a wide range of reaction conditions make it a favorite among chemists. Its crystallinity and solubility profile further enhance its utility in high-throughput screening and structure-activity relationship (SAR) studies. These attributes are frequently discussed in forums and publications focusing on small molecule optimization and hit-to-lead progression.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some halogenated intermediates, 3-Iodo-7-cyano-6-azaindole is not classified as a hazardous material, making it easier to handle in laboratory settings. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, topics that dominate searches like "eco-friendly heterocyclic synthesis" or "benign solvents for cross-coupling."

In conclusion, 3-Iodo-7-cyano-6-azaindole (CAS No. 1190314-92-1) stands out as a multifaceted tool in drug discovery and organic synthesis. Its structural uniqueness, coupled with its adaptability to modern chemical methodologies, ensures its continued relevance in scientific research. As the pharmaceutical industry evolves, compounds like this will remain at the forefront of innovation, addressing unmet medical needs and advancing the boundaries of molecular design.